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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

Cat. No.: B1618612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The selection of an appropriate solvent is crucial for the success of an organic reaction,

influencing reaction rates, yields, and selectivity. While common solvents are well-

characterized, the exploration of novel solvent systems can unlock new chemical reactivity and

process efficiencies. This document provides an overview of the known properties of 6-Ethyl-3-
decanol and presents a general protocol for its evaluation as a potential solvent in organic

reactions.

Disclaimer: There is currently no scientific literature available detailing the use of 6-Ethyl-3-
decanol as a solvent in organic reactions. The information presented herein is based on the

known physicochemical properties of the compound and general principles of solvent

screening.

Physicochemical Properties of 6-Ethyl-3-decanol
A comprehensive understanding of a solvent's physical and chemical properties is fundamental

to its application. The following table summarizes the key properties of 6-Ethyl-3-decanol.
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Property Value Source

Molecular Formula C₁₂H₂₆O [1][2]

Molecular Weight 186.34 g/mol [1][2]

IUPAC Name 6-ethyldecan-3-ol [1][2]

CAS Number 19780-31-5 [1][3]

Boiling Point 239.2 °C at 760 mmHg [2]

Density 0.828 g/cm³ [2]

XLogP3 4.7 [1]

Topological Polar Surface Area 20.2 Å² [1]

Health and Safety Information
Prior to handling any chemical, it is essential to be fully aware of its potential hazards. The

safety data for 6-Ethyl-3-decanol and related long-chain alcohols indicates that they should be

handled with care.

Hazard Information Details

GHS Classification (for related compounds like

3-Decanol)
Warning: Causes serious eye irritation.[4]

General Handling Advice
Handle in accordance with good industrial

hygiene and safety practices.

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, and eye/face

protection.

First Aid Measures

In case of eye contact, rinse cautiously with

water for several minutes. If skin contact occurs,

wash with plenty of soap and water.
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General Protocol for Evaluating 6-Ethyl-3-decanol
as a Reaction Solvent
The following is a generalized protocol for screening a novel solvent for a specific organic

transformation. This protocol is not reaction-specific and should be adapted to the particular

chemistry being investigated.

Objective: To determine the suitability of 6-Ethyl-3-decanol as a solvent for a given organic

reaction.

Materials:

6-Ethyl-3-decanol (reagent grade or higher)

Reactants, reagents, and catalyst for the target reaction

Standard laboratory glassware and equipment (e.g., reaction flasks, condenser, magnetic

stirrer, heating mantle)

Analytical instrumentation for reaction monitoring (e.g., TLC, GC-MS, HPLC, NMR)

Procedure:

Solubility Assessment:

At room temperature, add a small, known amount of each reactant and reagent to a vial

containing 6-Ethyl-3-decanol.

Observe the solubility of each component. Gentle heating may be applied to assess

solubility at elevated temperatures.

A good solvent should dissolve all reactants and reagents to a reasonable concentration.

Reaction Screening:

Set up a small-scale trial reaction in 6-Ethyl-3-decanol.
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For comparison, set up identical reactions in one or more standard, well-established

solvents for the target transformation.

Run the reactions under the desired conditions (e.g., temperature, atmosphere).

Monitor the progress of the reactions over time using an appropriate analytical technique.

Performance Evaluation:

Upon completion, quench the reactions and isolate the product.

Determine the reaction yield and purity of the product obtained in 6-Ethyl-3-decanol.

Compare the results to those obtained in the standard solvents. Key metrics include:

Reaction rate

Conversion of starting material

Yield of the desired product

Formation of byproducts

Optimization (if promising results are obtained):

If 6-Ethyl-3-decanol shows potential as a solvent, further optimization of reaction

parameters (e.g., temperature, concentration, catalyst loading) may be performed to

maximize the yield and selectivity.

Visualization of Solvent Screening Workflow
The following diagram illustrates a general workflow for the selection and optimization of a

solvent for an organic reaction.

Caption: A logical workflow for the evaluation of a novel solvent in organic synthesis.

Conclusion
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While 6-Ethyl-3-decanol is not a commonly used solvent in organic synthesis, its high boiling

point and branched alkyl structure may offer unique properties for specific applications. The

provided protocol outlines a systematic approach for researchers to evaluate its potential in

their own work. As with any new reagent or solvent, a thorough safety review and small-scale

testing are essential before larger-scale implementation. The scientific community is

encouraged to publish any findings on the use of this and other non-traditional solvents to

expand the toolkit available for modern organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Ethyl-3-decanol | C12H26O | CID 140584 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. bocsci.com [bocsci.com]

3. 3-Decanol, 6-ethyl-, [webbook.nist.gov]

4. 3-Decanol | C10H22O | CID 519158 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: 6-Ethyl-3-decanol in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618612#use-of-6-ethyl-3-decanol-as-a-solvent-in-
organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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